Cas no 850623-62-0 (POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE)

Potassium (3-fluoro-4-methoxyphenyl)trifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, reduced protodeboronation, and improved handling due to its crystalline solid form. The trifluoroborate moiety offers increased shelf life and compatibility with a broader range of reaction conditions. The 3-fluoro-4-methoxy substitution pattern provides versatility in synthesizing fluorinated and methoxy-substituted aromatic compounds, which are valuable intermediates in pharmaceutical and agrochemical applications. This reagent is particularly useful in palladium-catalyzed coupling reactions, delivering reliable performance with high functional group tolerance. Its moisture stability simplifies storage and handling, making it a practical choice for complex synthetic workflows.

POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE structure

850623-62-0 structure

Product Name:POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE

CAS No:850623-62-0

MF:C₇H₆BF₄KO

MW:232.02485704422

MDL:MFCD04115757

CID:716985

PubChem ID:23716859

Update Time:2025-10-16

POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

- POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE
- Potassium(3-Fluoro-4-Methoxyphenyl)Trifluorborate
- Potassium 3-fluoro-4-methoxyphenyltrifluoroborate
- Potassium trifluoro(3-fluoro-4-methoxyphenyl)borate
- potassium trifluoro(3-fluoro-4-methoxyphenyl)borate(1-)
- potassium,trifluoro-(3-fluoro-4-methoxyphenyl)boranuide
- potassium trifluoro-(3-fluoro-4-methoxyphenyl)boranuide
- POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE ISO 9001：2015 REACH
- C7H6BF4KO
- POTASSIUM TRIFLUORO(3-FLUORO-4-METHOXYPHENYL)BORANUIDE
- AKOS009158449
- D71562
- DTXSID30635788
- AS-81805
- MFCD04115757
- Potassium(3-fluoro-4-methoxyphenyl)trifluoroborate
- 850623-62-0
- Potassium 3-fluoro-4-methoxyphenyl trifluoroborate
- Potassium;trifluoro-(3-fluoro-4-methoxy-phenyl)boranuide
- potassium;trifluoro-(3-fluoro-4-methoxyphenyl)boranuide
- AB20561
- EN300-1253171
- MDL： MFCD04115757
- Inchi： 1S/C7H6BF4O.K/c1-13-7-3-2-5(4-6(7)9)8(10,11)12;/h2-4H,1H3;/q-1;+1
- InChI Key： WQHFABRJAPVXCJ-UHFFFAOYSA-N
- SMILES： [B-](F)(F)(F)C1=CC=C(OC)C(F)=C1.[K+]

Computed Properties

Exact Mass: 232.00800
Monoisotopic Mass: 232.0084891g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: Not available
Melting Point: 276-280
Boiling Point: Not available
Flash Point: Not available
PSA: 9.23000
LogP: 1.88870
Vapor Pressure: Not available

POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE Customs Data

HS CODE：2931900090

POTASSIUM (3-FLUORO-4-METHOXYPHENYL)TRIFLUOROBORATE Pricemore >>

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TRC	P994505-1g	Potassium (3-Fluoro-4-Methoxyphenyl)Trifluoroborate	850623-62-0		1g	$ 50.00	2022-06-02
TRC	P994505-5g	Potassium (3-Fluoro-4-Methoxyphenyl)Trifluoroborate	850623-62-0		5g	$ 160.00	2022-06-02
TRC	P994505-10g	Potassium (3-Fluoro-4-Methoxyphenyl)Trifluoroborate	850623-62-0		10g	$ 250.00	2022-06-02
Apollo Scientific	PC11224-5g	Potassium (3-fluoro-4-methoxyphenyl)trifluoroborate	850623-62-0		5g	£104.00	2024-07-20
Apollo Scientific	PC11224-25g	Potassium (3-fluoro-4-methoxyphenyl)trifluoroborate	850623-62-0		25g	£225.00	2024-07-20
Apollo Scientific	PC11224-100g	Potassium (3-fluoro-4-methoxyphenyl)trifluoroborate	850623-62-0		100g	£540.00	2024-07-20
abcr	AB150722-1 g	Potassium (3-fluoro-4-methoxyphenyl)trifluoroborate; 95%	850623-62-0		1 g	€76.00	2023-07-20
abcr	AB150722-5 g	Potassium (3-fluoro-4-methoxyphenyl)trifluoroborate; 95%	850623-62-0		5 g	€144.00	2023-07-20